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Compound of Interest

Compound Name: 2-Methyl-2-vinyloxirane

Cat. No.: B167661

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, suppliers,
and key experimental applications of Isoprene Monoxide, CAS number 1838-94-4. The
information is intended to support research and development activities in the chemical and
pharmaceutical sciences.

Core Properties of Isoprene Monoxide

Isoprene Monoxide, also known as 2-Methyl-2-vinyloxirane, is a reactive epoxide that serves
as a versatile intermediate in organic synthesis.[1] Its utility is prominent in the pharmaceutical
industry for the synthesis of various drug compounds.[2]

Physicochemical Data

The following table summarizes the key physicochemical properties of Isoprene Monoxide.
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Property Value Reference
CAS Number 1838-94-4 [3]
Molecular Formula CsHsO [2][3]
Molecular Weight 84.12 g/mol [2][3]
Appearance Colorless liquid [2]

Boiling Point 79.5-81 °C [2][3]
Density 0.857 g/mL at 25 °C [2][3]

Refractive Index (n20/D)

1.416

[2](3]

Flash Point

-8 °C (17.6 °F) - closed cup

[3]4]

Vapor Pressure

102 mmHg at 25°C

[2]

Water Solubility

Slightly soluble

[2]

Storage Temperature

2-8°C

[2](3]

Safety and Handling Information

Isoprene Monoxide is a highly flammable liquid and is classified as a hazardous substance.[2]

[3]
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Hazard Classifications GHS Statements Precautionary Statements

o ) o P210: Keep away from heat,
Flammable liquids (Category H225: Highly flammable liquid
sparks, open flames, and hot
2) and vapor. _
surfaces. No smoking.

P280: Wear protective
Skin irritation (Category 2) H315: Causes skin irritation. gloves/protective clothing/eye

protection/face protection.

P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
o H319: Causes serious eye water for several minutes.
Eye irritation (Category 2A) o )
irritation. Remove contact lenses, if
present and easy to do.

Continue rinsing.

Specific target organ toxicity - ] P261: Avoid breathing
] H335: May cause respiratory )
single exposure (Category 3), imitat dust/fume/gas/mist/vapors/spr
irritation.
Respiratory system ay.

Commercial Suppliers

Isoprene Monoxide (CAS 1838-94-4) is available from several chemical suppliers for research
and development purposes.

Supplier Product Name Purity
Sigma-Aldrich 2-Methyl-2-vinyloxirane 95%
Fisher Scientific Isoprene monoxide 95%
AK Scientific, Inc. 2-Methyl-2-vinyloxirane 97%
CymitQuimica Isoprene monoxide 95%

Experimental Protocols and Applications

Isoprene Monoxide is a valuable building block in various chemical transformations. Its epoxide
ring is susceptible to ring-opening reactions, and its vinyl group can participate in other addition
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reactions.

Synthesis of (E)-1-Hydroxy-2-methylbut-2-enyl 4-
diphosphate

Isoprene monoxide is a key starting material for the synthesis of (E)-1-Hydroxy-2-methylbut-2-
enyl 4-diphosphate, an intermediate in the non-mevalonate pathway of isoprenoid biosynthesis.

Methodology:

The synthesis involves a two-step process starting from 2-methyl-2-vinyloxirane. While the
full detailed protocol requires consulting the primary literature, the general workflow is outlined
below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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